Cas no 2137514-15-7 (tert-butyl N-[4-hydroxy-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-1-yl)cyclohexyl]carbamate)

• Product Name: tert-butyl N-[4-hydroxy-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-1-yl)cyclohexyl]carbamate
• CAS No: 2137514-15-7
• MF: C₁₆H₂₅N₃O₄
• MW: 323.387404203415
• CID: 5840856
• PubChem ID: 165491703
• Update Time: 2025-06-10

tert-butyl N-[4-hydroxy-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-1-yl)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2137514-15-7
• EN300-1161970
• tert-butyl N-[4-hydroxy-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-1-yl)cyclohexyl]carbamate

• Inchi： 1S/C16H25N3O4/c1-10-8-17-14(21)19(9-10)13-7-11(20)5-6-12(13)18-15(22)23-16(2,3)4/h8-9,11-13,20H,5-7H2,1-4H3,(H,18,22)
• InChI Key： UKQMXRVJXXLMSV-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C1)N1C(N=CC(C)=C1)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 323.18450629g/mol
• Monoisotopic Mass: 323.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 91.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on tert-butyl N-[4-hydroxy-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-1-yl)cyclohexyl]carbamate

tert-butyl N-[4-hydroxy-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-1-yl)cyclohexyl]carbamate (CAS No. 2137514-15-7): A Comprehensive Overview

tert-butyl N-[4-hydroxy-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-1-yl)cyclohexyl]carbamate (CAS No. 2137514-15-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. The following sections provide a detailed overview of its chemical properties, biological activities, and potential applications.

Chemical Structure and Synthesis

The compound tert-butyl N-[4-hydroxy-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-1-yl)cyclohexyl]carbamate (CAS No. 2137514-15-7) is a complex organic molecule with a molecular formula of C₁₈H₂₆N₄O₄. Its structure consists of a tert-butyl carbamate group attached to a cyclohexyl ring, which is further substituted with a hydroxyl group and a 5-methylpyrimidine moiety. The synthesis of this compound typically involves multi-step reactions, including the formation of the cyclohexyl ring, introduction of the hydroxyl group, and the coupling with the pyrimidine derivative.

Biological Activities

Recent studies have highlighted the diverse biological activities of tert-butyl N-[4-hydroxy-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-1-yl)cyclohexyl]carbamate. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cholinesterase enzymes, which are implicated in Alzheimer's disease. Additionally, preliminary data suggest that it may have neuroprotective properties by reducing oxidative stress and inflammation in neuronal cells.

In the context of cancer research, tert-butyl N-[4-hydroxy-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-1-yl)cyclohexyl]carbamate has shown promise as an antiproliferative agent. Studies conducted on various cancer cell lines have indicated that it can induce apoptosis and inhibit cell growth through mechanisms involving the modulation of key signaling pathways such as PI3K/AKT and MAPK. These findings underscore its potential as a lead compound for the development of novel anticancer drugs.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of tert-butyl N-[4-hydroxy-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-1-yl)cyclohexyl]carbamate has been investigated to assess its suitability for therapeutic use. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate plasma half-life, making it suitable for once-daily dosing regimens.

Toxicological evaluations have revealed that tert-butyl N-[4-hydroxy-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-1-yl)cyclohexyl]carbamate is generally well-tolerated at therapeutic doses. However, higher concentrations may cause mild gastrointestinal side effects such as nausea and diarrhea. These findings are consistent with those observed in other similar compounds within the same chemical class.

Clinical Trials and Future Prospects

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-[4-hydroxy-2-(5-methyl-2-o xo - 1 , 2 - dihydropyrimidin - 1 - yl )cyclohex yl ] carbamate strong > in human subjects. Phase I trials have demonstrated promising results in terms of safety and tolerability. Phase II trials are expected to commence soon to further investigate its therapeutic potential in specific patient populations.

The future prospects for this compound are promising. Given its unique chemical structure and diverse biological activities, it has the potential to be developed into a novel therapeutic agent for various diseases. Ongoing research aims to optimize its pharmacological properties through structural modifications and to explore its combination therapy potential with existing drugs.

Conclusion

In conclusion, tert-butyl N-[4-hydroxy - 2 - ( 5 - methyl - 2 - oxo - 1 , 2 - dihydropyrimidin - 1 - yl )cyclohex yl ] carbamate strong > (CAS No. 2137514 - 15 - 7) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its potential applications in treating neurological disorders and cancer make it an exciting area of study for researchers and clinicians alike. As more data from clinical trials become available, it is anticipated that this compound will play a significant role in advancing therapeutic options for patients.